Cas no 1804883-25-7 (2-(Aminomethyl)-5-(difluoromethyl)-3-methyl-4-(trifluoromethyl)pyridine)

• Product Name: 2-(Aminomethyl)-5-(difluoromethyl)-3-methyl-4-(trifluoromethyl)pyridine
• CAS No: 1804883-25-7
• MF: C₉H₉F₅N₂
• MW: 240.173179388046
• CID: 4897874
• Update Time: 2025-10-30

2-(Aminomethyl)-5-(difluoromethyl)-3-methyl-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-(difluoromethyl)-3-methyl-4-(trifluoromethyl)pyridine

• Inchi： 1S/C9H9F5N2/c1-4-6(2-15)16-3-5(8(10)11)7(4)9(12,13)14/h3,8H,2,15H2,1H3
• InChI Key： XTSPIIQXXOWJKW-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)F)=CN=C(CN)C=1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9

Additional information on 2-(Aminomethyl)-5-(difluoromethyl)-3-methyl-4-(trifluoromethyl)pyridine

2-(Aminomethyl)-5-(difluoromethyl)-3-methyl-4-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound with CAS No 1804883-25-7, commonly referred to as 2-(Aminomethyl)-5-(difluoromethyl)-3-methyl-4-(trifluoromethyl)pyridine, has garnered significant attention in the fields of organic chemistry and materials science. This pyridine derivative exhibits unique structural and functional properties, making it a valuable compound for various applications. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its chemical behavior and potential uses.

Pyridine derivatives have long been recognized for their versatility in organic synthesis. The presence of the pyridine ring in 2-(Aminomethyl)-5-(difluoromethyl)-3-methyl-4-(trifluoromethyl)pyridine provides a rigid framework that can be further functionalized to tailor its properties. The substitution pattern of this compound is particularly noteworthy, with an aminomethyl group at position 2, a difluoromethyl group at position 5, a methyl group at position 3, and a trifluoromethyl group at position 4. This combination of substituents introduces both electron-donating and electron-withdrawing groups, which significantly influence the compound's electronic characteristics.

Recent studies have explored the synthesis of 2-(Aminomethyl)-5-(difluoromethyl)-3-methyl-4-(trifluoromethyl)pyridine through various routes, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized to achieve high yields and selectivity, making the compound more accessible for large-scale production. The use of transition metal catalysts has also been reported to facilitate the formation of the desired product under mild reaction conditions.

The electronic properties of 2-(Aminomethyl)-5-(difluorom methyl)-3-methy l-4-(triflu oromet hyl)pyridine make it an attractive candidate for applications in electronic materials. For instance, its ability to act as a semiconductor material has been demonstrated in recent research. By incorporating this compound into organic field-effect transistors (OFETs), researchers have achieved improved charge transport properties, which are essential for high-performance electronic devices.

In addition to its electronic applications, 2-(Amin om ethyl)-5-d ifl u or o methyl -3-methy l -4-tri fl u or o methyl py rid ine has shown potential in the field of catalysis. Its unique structure allows it to act as a ligand in transition metal catalysts, enhancing the efficiency of various catalytic reactions. Recent studies have highlighted its role in asymmetric catalysis, where it facilitates the formation of enantioselective products with high yields.

The biological activity of this compound has also been investigated, with promising results in antiviral and anticancer assays. The presence of fluorinated groups is believed to contribute to its bioavailability and stability within biological systems. Researchers are currently exploring its potential as a lead compound for drug development, particularly in targeting specific protein-protein interactions.

In conclusion, 2-(Amin om ethyl)-5-d ifl u or o methyl -3-methy l -4-tri fl u or o methyl py rid ine (CAS No 1804883-25-7) is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for advancing research in organic chemistry, materials science, and pharmacology. As new synthetic methods and applications continue to emerge, this compound is poised to play an even greater role in shaping future innovations.